N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-2-methylbenzamide

• IUPAC Name: N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]-2-methylbenzamide
• InChI: InChI=1S/C20H19NO2S/c1-14-4-2-3-5-18(14)20(23)21-12-19(22)16-8-6-15(7-9-16)17-10-11-24-13-17/h2-11,13,19,22H,12H2,1H3,(H,21,23)
• InChI Key: KYDXRTQSTMPOIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC(C2=CC=C(C=C2)C3=CSC=C3)O
• Molecular Formula: C20H19NO2S
• Molecular Weight: 337.4 g/mol

Description

N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-2-methylbenzamide, also known as TH-PVP, is a synthetic cathinone that has gained popularity in recent years due to its psychoactive effects. This compound is classified as a novel psychoactive substance (NPS) and has been found to have similar effects to other cathinones, such as methcathinone and mephedrone.

Mechanism of Action

N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-2-methylbenzamide acts as a dopamine reuptake inhibitor, which means that it increases the levels of dopamine in the brain. This leads to feelings of euphoria, increased energy, and heightened alertness. This compound also has a high binding affinity for the serotonin transporter, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It increases the levels of dopamine in the brain, which can lead to feelings of euphoria and increased energy. This compound also increases heart rate and blood pressure, which can be dangerous for individuals with pre-existing cardiovascular conditions.

Advantages and Limitations for Lab Experiments

N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-2-methylbenzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high binding affinity for dopamine and serotonin transporters, which makes it a useful tool for studying these neurotransmitter systems. However, this compound has several limitations, including its potential for abuse and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-2-methylbenzamide. One area of interest is the long-term effects of this compound use, as very little is known about the potential health risks associated with this compound. Another area of interest is the development of new cathinone derivatives with improved therapeutic potential and reduced potential for abuse. Finally, more research is needed to fully understand the mechanisms of action of this compound and other cathinones, which could lead to the development of new treatments for psychiatric disorders.

Synthesis Methods

The synthesis of N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-2-methylbenzamide involves the reaction of 3-thiophenecarboxylic acid with 4-bromobenzaldehyde, followed by reduction with sodium borohydride to form 4-(thiophen-3-yl)benzyl alcohol. This intermediate is then reacted with 2-methylbenzoyl chloride and triethylamine to form this compound.

Scientific Research Applications

N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-2-methylbenzamide has been the subject of several scientific studies due to its psychoactive effects. One study found that this compound acts as a dopamine reuptake inhibitor, similar to other cathinones, which may explain its stimulant effects. Another study found that this compound has a high binding affinity for the serotonin transporter, which may contribute to its psychoactive effects.